Cas no 28540-82-1 (Tentoxin)

Tentoxin is a cyclic tetrapeptide obtained from Alternaria tenuissima. As a herbicide, it inhibits cyclic photosynthetic phosphorylation and energy transfer, resulting in seedling yellowing

Tentoxin structure

Product Name:Tentoxin

CAS No:28540-82-1

Molecular Formula:C₂₂H₃₀N₄O₄

Molecular Weight:414.498

CID:265435

PubChem ID:24900492

Tentoxin Properties

Names and Identifiers

- Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,b-didehydro-N-methylphenylalanylglycyl]
- Tentoxin
- (3S,6S,12Z)-12-benzylidene-1,6,7-trimethyl-3-(2-methylpropyl)-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- Tenuazonicacid
- 12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetraaza-cyclododecane-2,5,8,11-tetraone
- Cycloleucyl-N-methylalanylglycyl-N-methyl dehydrophenylalanine
- Tentoxin from Alternaria tenuis
- (Z)-Cyclic(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl)
- 28540-82-1
- CHEBI:9439
- SCHEMBL2266662
- Cyclo(N-methyl-L-alanyl-L-leucyl-alpha,beta-didehydro-N-methylphenylalanylglycyl), (Z)-
- Tentoxin, analytical standard
- UNII-FW4EQ02E0Z
- C08441
- Tentoxin Solution in Methanol, 100ug/mL
- AC1NQY3N
- Tentoxin Solution in Acetonitrile, 100ug/mL
- CCRIS 8423
- 1,4,7,10-Tetraazacyclododecane-2,5,8,11-tetrone, 1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylene)-, (3S,6S,12Z)-
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.- DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- 1ST001592-100M
- Q7700913
- Tentotoxin, Alternaria alternata
- cyclo-(N-Methyl-L-alanyl-L-leucyl-N-methyl-(Z)-dihydrophenylalanyl-glycyl)
- (3S,6S,12Z)-1,6,7-trimethyl-3-(2-methylpropyl)-12-(phenylmethylidene)-1,4,7,10-tetraazacyclododecane-2,5,8,11-tetrone
- AKOS040740199
- FW4EQ02E0Z
- (3S,6S,12Z)-12-benzylidene-3-isobutyl-1,6,7-trimethyl-1,4,7,10-tetrazacyclododecane-2,5,8,11-tetrone
- cyclo(l-leucyl-N-methyl(z)-dehydrophenylalanyl-glycyl-N-methyl-l-alanyl)
- SureCN2266662
- 1ST001592
- 1ST001592-100A
- NS00010350
- Tentoxin from Alternaria tenuis, Naturally occurring phytotoxic cyclic tetrapeptide
- Cyclo[N-methyl-L-alanyl-L-leucyl-(alphaZ)-alpha,beta-didehydro-N-methylphenylalanylglycyl]
- DTXSID70893264
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-.ALPHA.,.BETA.-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- 65452-16-6
- DA-58404
- DTXCID701324616
- CYCLO(N-METHYL-L-ALANYL-L-LEUCYL-ALPHA,BETA-DIDEHYDRO-N-METHYLPHENYLALANYLGLYCYL)
- MDL： MFCD00133844
- InChIKey： SIIRBDOFKDACOK-LFXZBHHUSA-N
- Inchi： InChI=1S/C22H30N4O4/c1-14(2)11-17-22(30)26(5)18(12-16-9-7-6-8-10-16)21(29)23-13-19(27)25(4)15(3)20(28)24-17/h6-10,12,14-15,17H,11,13H2,1-5H3,(H,23,29)(H,24,28)/b18-12-/t15-,17-/m0/s1
- SMILES： CC(C[C@H]1C(N(/C(/C(NCC(N([C@H](C(N1)=O)C)C)=O)=O)=C\C2=CC=CC=C2)C)=O)C

Computed Properties

Exact Mass: 414.22700
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Rotatable Bond Count: 3
Monoisotopic Mass: 414.22670545g/mol
Heavy Atom Count: 30
Complexity: 697
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 98.8Å²

Experimental Properties

LogP: 1.52690
PSA: 98.82000
Refractive Index: 1.53
Boiling Point: 750.84 °C at 760 mmHg
Melting Point: Not available
Flash Point: 192.0±23.7 °C
Solubility: Very slightly soluble (0.66 g/l) (25 º C),
Color/Form: NA
Density: 1.114±0.06 g/cm3 (20 ºC 760 Torr),

Tentoxin Security Information

WGK Germany：3
Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Dangerous goods sign：
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264 wash thoroughly after treatment
p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
p305 if in eyes
p351 rinse carefully with water for a few minutes
p338 remove contact lenses (if any) and easy to operate, continue rinsing
p337 if eye irritation persists
p313 get medical advice / care
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃
Signal Word：warning

Tentoxin Customs Data

HS CODE：29337900

Tentoxin Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002W55-1mg	Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl]	28540-82-1	≥99%	1mg	$312.00	2025-02-19
A2B Chem LLC	AB34169-1mg	Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl]	28540-82-1	≥99%	1mg	$331.00	2024-04-20
Aaron	AR002WDH-1mg	Cyclo[N-methyl-L-alanyl-L-leucyl-(αZ)-α,β-didehydro-N-methylphenylalanylglycyl]	28540-82-1		1mg	$1084.00
Ambeed	A836178-1mg	Tentoxin	28540-82-1	97%	1mg	$916.0	2024-07-28
Apollo Scientific	BIT1002-100ug	Tentoxin from Alternaria tenuis	28540-82-1		100ug	£90.00	2023-08-31
eNovation Chemicals LLC	Y1267174-1mg	Cyclo[N-methyl-L-alanyl-L-leucyl-(aZ)-a,ß-didehydro-N-methylphenylalanylglycyl]	28540-82-1	98%	1mg	$1140	2024-06-07
LKT Labs	T1855-0.1 mg	Tentoxin	28540-82-1	≥98%, HPLC	0.1 mg	$121.10	2023-07-10
MedChemExpress	HY-N6717-1mg	Tentoxin	28540-82-1		1mg	￥11000	2023-08-31
TargetMol Chemicals	T13123-1 mg	Tentoxin	28540-82-1	98%	1mg	￥ 9,867
TRC	T019505-0.5mg	Tentoxin	28540-82-1		0.5mg	$ 315.00	2023-02-03

Tentoxin Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:28540-82-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:28540-82-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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Xuhui Chen,Lingli Sun,Xingfei Lai,Shuai Wen,Ruohong Chen,Zhenbiao Zhang,Qiuhua Li,Shili Sun Food Funct., 2022,13, 3258-3270
2. The promotion effect of Sn on Cr/KIT-6 for the catalytic combustion of chlorobenzene†

Shiqi Xu,Shantang Liu,Fei He New J. Chem., 2023,47, 11325-11333
3. Cobalt(ii)-8-hydroxyquinoline-5-sulfonic acid complex/N-(4-aminobutyl)-N-ethylisoluminol/reduced graphene hybrids as nanocatalytic reaction platforms for chemiluminescence†

Qi Li,Xiangyang Liu,Meng Zhuang,Xu Wang,Hua Cui RSC Adv., 2017,7, 37261-37267
4. Bacteriological

Analyst, 1933,58, 357-357
5. Polymer supported N-benzyl-N-nitroso-4-toluenesulfonamide: An improved reagent for the derivatization of the acidic markers of nerve agents†

Avik Mazumder,Prabhat Garg,Deepak Pardasani,Ajeet Kumar,Ajay Kumar Purohit,Devendra Kumar Dubey Anal. Methods, 2011,3, 1574-1581
6. Liquid–liquid coexistence curves of re-entrant phase transitions beyond the asymptotic range: tetrahydrofuran + water and tetrahydrofuran + heavy water

Phys. Chem. Chem. Phys., 2002,4, 955-962
7. The palladium-catalyzed tandem decarboxylation, carbon–carbon triple bond oxidation and decarbonylative arylation of the benzoxazole C–H bond†

Dongfang Liu,Bin Liu RSC Adv., 2013,3, 9193-9196
8. Decoration of Si-nanowires-grafted Si micropillar array with Ag nanoparticles for photoelectrocatalytic dechlorination of 4-chlorophenol

H. Yu,F. Fan,S. Wu,H. Zhang,N. Lu,X. Quan,S. Chen,H. Li RSC Adv., 2016,6, 78564-78569
9. Enhanced two-step two-frequency upconversion luminescence in a core/shell/shell nanostructure†

Qiang Zhao,Liangliang Zhang,Yan Deng Mater. Adv., 2023,4, 1188-1195
10. Wearable Eu@HOF luminescent fabric as a highly selective and sensitive optical synapse sensor for identification of six laboratory volatile compounds by neuromorphic computing†

Xin Xu,Bing Yan J. Mater. Chem. A, 2022,10, 15427-15437

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